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Compound of Interest

Compound Name: Touristil

Cat. No.: B1681350

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents and expired or unused medications is a critical component of laboratory
safety and environmental responsibility. This document provides essential logistical and safety
information for the proper disposal of Touristil, a combination drug containing Cinnarizine and
Domperidone.

Touristil is primarily used for the management of vestibular disorders and motion sickness.
Adherence to proper disposal protocols is necessary to prevent environmental contamination
and ensure a safe laboratory environment.

Operational Plan for Touristil Disposal

The disposal of Touristil should be approached with the same diligence as any other chemical
waste in a laboratory setting. The primary active pharmaceutical ingredients (APIs) in Touristil
are Cinnarizine and Domperidone. Based on available safety data, Cinnarizine is not classified
as a hazardous substance[1][2][3]. While a comprehensive safety data sheet for Domperidone
with waste disposal guidelines is not readily available, it is categorized as harmful if swallowed,
indicating a need for careful handling[4][5].

The following step-by-step procedure is recommended for the safe disposal of Touristil in a
laboratory environment.

Disposal Protocol

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1681350?utm_src=pdf-interest
https://www.benchchem.com/product/b1681350?utm_src=pdf-body
https://www.benchchem.com/product/b1681350?utm_src=pdf-body
https://www.benchchem.com/product/b1681350?utm_src=pdf-body
https://www.benchchem.com/product/b1681350?utm_src=pdf-body
https://www.benchchem.com/product/b1681350?utm_src=pdf-body
https://www.sigmaaldrich.com/RU/en/sds/sigma/c5270?userType=undefined
https://www.echemi.com/sds/stugeron-pid_Seven12819.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718030210000007504084876823870095/C3251_MSDS.pdf
https://www.drugs.com/domperidone.html
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MTA1NzEyfGFwcGxpY2F0aW9uL3BkZnxhR00yTDJoaFpDOHhNRGszTlRRek5USTVNamN3TWd8NGRhNTY2NmM1Yjk4MWRjM2JhMWI0MzE0YTY2MDVmOGZmYjY5MTg0NGQwZDMzZWU1YTAyZDRkN2RmOWE1YTIzMw
https://www.benchchem.com/product/b1681350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Segregation:
o Isolate all expired, unused, or contaminated Touristil tablets from active inventory.

o Place the segregated Touristil waste in a designated, clearly labeled container for non-
hazardous pharmaceutical waste. This container should be separate from general
laboratory waste and hazardous chemical waste streams.

o Deactivation (for solid oral dosage forms):

o Empty the Touristil tablets from their original packaging into the designated waste
container.

o To render the active ingredients non-retrievable, mix the tablets with an inert material.
Suitable materials include cat litter, used coffee grounds, or sand. This step helps to
prevent accidental ingestion or environmental dispersal.

o Add a small amount of water to the mixture to aid in the breakdown of the tablets.
e Containment:
o Seal the container securely to prevent any leakage or spillage.

o Ensure the container is clearly labeled as "Non-Hazardous Pharmaceutical Waste for
Incineration” and includes the date of collection.

» Final Disposal:

o The sealed container should be collected by a licensed waste management contractor that
handles pharmaceutical waste.

o The preferred method of disposal for non-hazardous pharmaceutical waste is incineration
to ensure the complete destruction of the active pharmaceutical ingredients.

o Maintain a record of the disposal, including the date, quantity of waste, and the name of
the disposal contractor.

o Packaging Disposal:
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o Once emptied, the original packaging (blister packs, bottles, etc.) should have all personal
or identifying information removed or obscured.

o The de-identified packaging can then be disposed of in the general laboratory waste.

Quantitative Data Summary

For clarity and easy reference, the following table summarizes key quantitative aspects of the
Touristil components.

Parameter Cinnarizine Domperidone
Molecular Formula C26H28N2 C22H24CIN502
Molar Mass 368.52 g/mol 425.9 g/mol
CAS Number 298-57-7 57808-66-9

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Touristil in a
laboratory setting.
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A logical workflow for the proper disposal of Touristil.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Touristil, thereby protecting both personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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